Cas no 27400-79-9 (Heneicosene)

• Product Name: Heneicosene
• CAS No: 27400-79-9
• MF: C₂₁H₄₂
• MW: 294.558187007904
• CID: 290454
• PubChem ID: 3015374
• Update Time: 2025-04-19

Heneicosene Chemical and Physical Properties

Names and Identifiers

• Heneicosene
• henicos-1-ene
• henicosene
• DTXSID10950087
• EINECS 248-443-0
• LMFA11000315
• 1599-68-4
• 1-Heneicosene
• UNII-1RU0UO26IU
• Heneicosene-
• 27400-79-9
• Q27252803
• NS00050327
• 1RU0UO26IU

• Inchi： 1S/C21H42/c1-3-5-7-9-11-13-15-17-19-21-20-18-16-14-12-10-8-6-4-2/h3H,1,4-21H2,2H3
• InChI Key： JTOGFHAZQVDOAO-UHFFFAOYSA-N
• SMILES： C(CCCCCCCCC)CCCCCCCCCC=C

Computed Properties

• Exact Mass: 294.32886
• Monoisotopic Mass: 294.329
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 21
• Rotatable Bond Count: 18
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.7761 (estimate)
• Melting Point: 33.3°C
• Boiling Point: 346.31°C (estimate)
• Flash Point: 185.6°C
• Refractive Index: 1.4544 (estimate)
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Unsaturated aliphatic hydrocarbons